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Cat. No.: B1169322

Get Quote

A Comparative Guide to the Reproducibility of Surface Detail with Cavex Impression Materials

For researchers, scientists, and professionals in drug development, the precise replication of

surface detail is a critical factor in the selection of dental impression materials. This guide

provides an objective comparison of Cavex impression materials with other alternatives,

supported by experimental data, to aid in making informed decisions for laboratory and clinical

applications.

Data Summary: Surface Detail Reproducibility
The following table summarizes the quantitative data from various studies on the surface detail

reproduction and dimensional accuracy of Cavex and other impression materials.
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Impression
Material

Type

Surface
Detail
Reproducti
on (%
Acceptable)

Dimensiona
l Change
(%)

Test
Conditions

Source(s)

Cavex

ColorChange
Alginate

100%

reproduction

of 50-μm line

-0.496 to

0.161

Stored for up

to 5 days
[1][2][3]

Cavex CA37 Alginate -

Significant

dimensional

changes after

1 hour

Immediate

pour vs.

delayed pour

[4]

Cavex Cream

Alginate®
Alginate -

Smallest 30-

minute

dimensional

alteration

Immersion in

Clorox®
[5]

Hydrogum 5 Alginate

100%

reproduction

of 50-μm line

-
Stored for up

to 5 days
[1][2]

Jeltrate Plus Alginate

100%

reproduction

of 50-μm line

-0.174 to

0.912

Stored for up

to 5 days
[1][2][3]

Vinyl

Polysiloxane

(VPS)

Silicone
95% (defect

frequency)
-0.09 ± 0.02

Two-phase,

one-step

technique

[6][7][8]

Vinyl

Polyether

Silicone

(VPES)

Silicone
95% (defect

frequency)
-

Two-phase,

one-step

technique

[7][8]

Polyether

(PE)
Polyether

30% (defect

frequency)
-0.03 ± 0.01

Two-phase,

one-step

technique

[6][7][8]
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Addition

Reaction

Silicone

Silicone
93.33% good

surface detail
- - [9]

Alginate

(General)
Alginate

66.67% good

surface detail
- - [9]

Experimental Protocols
The evaluation of surface detail reproducibility in dental impression materials typically follows a

standardized protocol, often based on the American Dental Association (ADA) Specification No.

19.

Key Experimental Steps:

Master Die Fabrication: A stainless steel die is fabricated with standardized lines of varying

widths (e.g., 20, 50, and 75 µm) as per ADA Specification No. 19.[6][10] This die serves as

the master model for taking impressions.

Impression Taking: The impression material is mixed according to the manufacturer's

instructions and loaded into a custom tray.[11] The tray is then seated over the master die,

and the material is allowed to set.

Specimen Groups: Multiple impressions are made for each material being tested to ensure

statistical validity.[6] Control groups and different storage conditions (e.g., immediate pour,

delayed pour, various humidity levels) are often included.[1][2][4]

Gypsum Cast Pouring: After a specified time, the impressions are poured with a Type IV

dental stone to create a positive cast.[10]

Evaluation of Surface Detail: The resulting gypsum casts are then examined under

magnification (e.g., a stereomicroscope) to assess the continuous reproduction of the finest

line on the master die.[9][12] The percentage of acceptable impressions that accurately

reproduce the line is recorded.

Dimensional Accuracy Measurement: The dimensional stability of the materials is assessed

by measuring specific dimensions on the gypsum casts and comparing them to the master
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die using a high-precision instrument like a measuring microscope or a digital caliper.[4][6]

Experimental Workflow
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Impression Process
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Click to download full resolution via product page

Caption: Experimental workflow for assessing surface detail reproducibility.

Discussion
The data indicates that while many impression materials can reproduce fine details under ideal

conditions, factors such as storage time and moisture can significantly impact their

performance.[12][13][14]

Cavex alginates, particularly Cavex ColorChange, demonstrate excellent surface detail

reproduction and dimensional stability, even after being stored for several days.[1][2][3] This

extended-pour capability offers greater flexibility in a laboratory setting. However, other Cavex
alginates like CA37 may require immediate pouring to ensure optimal accuracy.[4]

Silicone-based materials, such as Vinyl Polysiloxane (VPS) and Vinyl Polyether Silicone

(VPES), are known for their high accuracy.[15] However, studies show they can have a higher

frequency of defects (voids) compared to polyether materials.[7][8]

Polyether (PE) materials exhibit the lowest defect frequency, suggesting a more reliable

reproduction of surface detail in some conditions.[7][8]
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In conclusion, the choice of impression material should be based on the specific requirements

of the application, including the need for fine detail, the time between impression taking and

casting, and the environmental conditions. Cavex alginates, with their favorable handling

properties and, in some cases, extended-pour capabilities, present a competitive option for

achieving high-fidelity surface reproduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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